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Cat. No.: B7820821
Get Quote
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1-Docosene is a long-chain alpha-olefin (alkene) with the terminal double bond at the C1
position.[1][2] As a 22-carbon hydrocarbon, its substantial aliphatic chain imparts specific
physical properties that are critical for its application in research and development, particularly
in polymer science, organic synthesis, and the formulation of surfactants and industrial
lubricants. For the researcher, scientist, or drug development professional, a comprehensive
understanding of its physical characteristics is not merely academic; it is the foundation for
designing robust experiments, ensuring safety, and achieving reproducible results. This guide
provides a detailed examination of the essential physical and chemical properties of 1-
Docosene, grounded in established data to support its practical use in a laboratory setting.

Chemical Identity and Core Identifiers

Precise identification of a chemical reagent is the first step in any valid scientific protocol.
Ambiguity in the identity of a starting material can compromise an entire research endeavor. 1-
Docosene is identified by the following key parameters:

o Chemical Name: 1-Docosene[1][3][4]
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Synonyms: docos-1-ene[2][5][6][7]

CAS Number: 1599-67-3[1][3][4][5][6][8]

Molecular Formula: C22Ha4[1][3][4][5][8][9][10]

Molecular Weight: Approximately 308.59 g/mol [1][2][3][5][8]

The molecular structure, defined by a 22-carbon chain with a terminal double bond, is the
primary determinant of its physical properties and chemical reactivity.

Simplified structure of 1-Docosene.

Click to download full resolution via product page

Caption: Simplified chemical structure of 1-Docosene.

Core Physical Properties

The physical state and thermal properties of 1-Docosene are critical for determining
appropriate storage, handling, and reaction conditions. Due to its high molecular weight,
properties such as boiling point are often measured under reduced pressure to prevent thermal
decomposition.
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Property Value Source(s)

) Solid, semi-solid, or liquid at
Physical Form [1][4]
room temperature

38-41 °C (Note: Some sources

Melting Point report a wider range of 65-72 [2][3161e]111]
OC)

Normal Boiling Point 367 °C (at 760 mmHg) [2][6]

- _ 174-178 °C at 6.4 Torr; 180 °C

Boiling Point (Vacuum) [BI[91[11]
at 0.22 mmHg

Density (estimate) 0.783 - 0.894 g/cm3 [6][97[11]

Flash Point 38°C [O1[11]

Enthalpy of Vaporization 95.6 kd/mol [10]

The reported melting point near ambient and physiological temperatures means that the
material may exist as a waxy solid or a liquid depending on lab conditions, requiring
appropriate handling procedures. The relatively low flash point necessitates caution against
ignition sources.

Solubility Profile: A Guide for Solvent Selection

As a long-chain hydrocarbon, 1-Docosene is fundamentally non-polar. This dictates its
solubility, a crucial parameter for creating homogeneous reaction mixtures or for purification
processes like recrystallization or chromatography.

o Water Solubility: 1-Docosene is practically insoluble in water, with a predicted solubility of
approximately 1.4 x 10~> g/L.[12] This profound hydrophobicity is a direct result of its long
aliphatic chain.[12]

e Organic Solvents: It is expected to be readily soluble in non-polar organic solvents such as
hexane, ether, and toluene, which can effectively solvate the hydrocarbon chain.[13] It is also
reported to be slightly soluble in chloroform and ethyl acetate.[11]
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The choice of solvent is paramount. For instance, in polymerization reactions, a solvent that
dissolves both the monomer (1-Docosene) and the resulting polymer is often required.
Conversely, for purification, a solvent system where the product has limited solubility at low
temperatures may be ideal for crystallization.

Analytical Characterization for Quality Control

Verifying the purity and identity of 1-Docosene before use is a cornerstone of experimental
integrity. Standard analytical techniques provide a definitive fingerprint of the compound.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is the definitive technique for
confirming identity and assessing purity. The retention time in GC provides a measure of its
volatility, while the mass spectrum reveals its molecular weight and fragmentation pattern,
which is unique to its structure.[1][5]

¢ Infrared (IR) Spectroscopy: The IR spectrum of 1-Docosene will exhibit characteristic peaks
for C-H stretching and bending from its long alkane chain, as well as distinct peaks
corresponding to the C=C double bond of the terminal alkene group.[5][7][10]

Safety, Handling, and Storage

From a safety perspective, 1-Docosene is classified as an irritant and presents a health
hazard.[1][4]

e Primary Hazards: The GHS classification includes H304 (May be fatal if swallowed and
enters airways), indicating a significant aspiration hazard.[4]

o Handling Precautions: Standard laboratory PPE (gloves, safety glasses, lab coat) is
mandatory. Operations should be conducted in a well-ventilated area or a chemical fume
hood to avoid inhaling vapors.[9] Direct contact with skin and eyes should be avoided.[9]

o Storage: The material should be stored in a tightly sealed container in a dry, well-ventilated
area.[4] Recommended storage temperatures vary from room temperature to refrigerated
conditions (2-8°C).[4][11]
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Conceptual Experimental Workflow: Polymer
Synthesis

To illustrate the practical application of its physical properties, the following section outlines a

conceptual workflow for the use of 1-Docosene as a monomer in a catalyzed polymerization

reaction. This protocol is a self-validating system, where analytical checkpoints confirm the

progression from monomer to polymer.

Step-by-Step Methodology

Reagent Preparation & Handling:

o Melt 1-Docosene (if solid) by gently warming the container to just above its melting point
(~40-45 °C).

o Measure the required amount of the liquid monomer.

o Prepare catalyst and co-catalyst solutions in a dry, non-polar solvent (e.g., toluene) inside
a glovebox to prevent deactivation by air or moisture.

Reaction Setup:

o Assemble a multi-neck, oven-dried flask equipped with a magnetic stirrer, condenser, and
a nitrogen/argon inlet.

o Purge the entire system with an inert gas to create an oxygen- and moisture-free
environment. The high boiling point of 1-Docosene allows for a wide range of reaction
temperatures without significant pressure buildup.

Polymerization:

[¢]

Charge the flask with the solvent and liquid 1-Docosene monomer.

[¢]

Bring the solution to the desired reaction temperature.

o

Inject the catalyst and co-catalyst solutions to initiate the polymerization. The reaction
progress may be monitored by observing an increase in the viscosity of the solution.
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e Termination and Purification:
o Quench the reaction by adding a terminating agent (e.g., acidified methanol).

o Precipitate the resulting polymer by pouring the reaction mixture into a large volume of a
non-solvent (e.g., methanol). The polymer's insolubility in the non-solvent allows for its
separation from the unreacted monomer and catalyst residues.

o Filter and wash the polymer extensively, then dry it under vacuum.

e Characterization:
o Confirm the consumption of the monomer using GC analysis of the reaction supernatant.
o Verify the structure of the resulting poly(1-docosene) using NMR and IR spectroscopy.

o Determine the molecular weight and molecular weight distribution of the polymer using Gel
Permeation Chromatography (GPC).
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Caption: Conceptual workflow for utilizing 1-Docosene in polymer synthesis.
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Conclusion

1-Docosene is a valuable long-chain olefin for advanced laboratory applications. Its distinct

physical properties—a melting point near room temperature, high boiling point, and non-polar

nature—are not just data points but critical parameters that dictate its handling, reaction

design, and purification strategies. By leveraging the technical information presented in this

guide, researchers can make informed decisions, ensuring the safe and effective use of 1-

Docosene in their pursuit of scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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